Cas no 42028-68-2 (Heptanedioic acid, 2,6-bis(methylene)-, dimethyl ester)

• Product Name: Heptanedioic acid, 2,6-bis(methylene)-, dimethyl ester
• CAS No: 42028-68-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 324299
• PubChem ID: 12555043
• Update Time: 2025-04-19

Heptanedioic acid, 2,6-bis(methylene)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2,6-bis(methylene)-, dimethyl ester
• dimethyl 2,6-dimethylideneheptanedioate
• SCHEMBL7924271
• 42028-68-2
• Dimethyl-2,6-dimethylenheptandioat
• DTXSID40502376

• Inchi： 1S/C11H16O4/c1-8(10(12)14-3)6-5-7-9(2)11(13)15-4/h1-2,5-7H2,3-4H3
• InChI Key： DPKHBZDGJHJGQX-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)CCCC(=C)C(=O)OC)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų